Cas no 2171752-39-7 (2-(tert-butoxy)carbonyl-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 2171752-39-7
• MF: C₁₇H₂₂FNO₄
• MW: 323.359288692474
• CID: 6484458
• PubChem ID: 165587378
• Update Time: 2025-05-22

2-(tert-butoxy)carbonyl-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)carbonyl-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• EN300-1617440
• 2171752-39-7
• 2-[(tert-butoxy)carbonyl]-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• Inchi： 1S/C17H22FNO4/c1-16(2,3)23-15(22)19-9-17(4,5)12-10(13(19)14(20)21)7-6-8-11(12)18/h6-8,13H,9H2,1-5H3,(H,20,21)
• InChI Key： CWCRSSNWWXVBDP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C(=O)O)N(C(=O)OC(C)(C)C)CC(C)(C)C=21

Computed Properties

• Exact Mass: 323.15328635g/mol
• Monoisotopic Mass: 323.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(tert-butoxy)carbonyl-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Comprehensive Overview of 2-(tert-butoxy)carbonyl-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2171752-39-7)

In the realm of pharmaceutical intermediates and fine chemicals, 2-(tert-butoxy)carbonyl-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2171752-39-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research, belongs to the tetrahydroisoquinoline family, a class of heterocyclic compounds known for their versatility in drug discovery and development. Researchers and industry professionals frequently search for "Boc-protected tetrahydroisoquinoline derivatives" or "fluoro-substituted isoquinoline carboxylic acids," reflecting the growing interest in this chemical space.

The molecular structure of 2-(tert-butoxy)carbonyl-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid features a Boc (tert-butoxycarbonyl) protecting group, a fluoro substituent at the 5-position, and a carboxylic acid moiety at the 1-position. These functional groups make it a valuable building block in organic synthesis, particularly in the preparation of bioactive molecules. Recent trends in medicinal chemistry highlight the demand for "fluorinated heterocycles for drug design" and "Boc deprotection strategies," underscoring the relevance of this compound in contemporary research.

From a synthetic perspective, CAS 2171752-39-7 is often utilized in peptide coupling reactions and as a precursor for N-heterocyclic scaffolds. Its 4,4-dimethyl substitution pattern enhances steric stability, a feature highly sought after in the development of protease inhibitors and receptor modulators. Queries such as "how to synthesize fluorinated isoquinolines" or "applications of Boc-protected amino acids" dominate academic discussions, aligning with this compound's utility. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm structural integrity.

The pharmacological potential of 5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline derivatives is another area of exploration. Fluorination at the 5-position can significantly alter a molecule's metabolic stability and binding affinity, making it a hotspot for structure-activity relationship (SAR) studies. Searches for "fluoro-substituted isoquinolines in CNS drugs" or "impact of dimethyl groups on pharmacokinetics" reflect the intersection of this compound with cutting-edge therapeutic research. Notably, its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, or other conjugates.

In industrial settings, 2-(tert-butoxy)carbonyl-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is typically handled under controlled conditions to ensure optimal yield and safety. Manufacturers and suppliers often highlight its role as a "high-purity synthetic intermediate" or "custom fluorinated building block," catering to the needs of contract research organizations (CROs) and pharmaceutical companies. The compound's CAS number 2171752-39-7 serves as a critical identifier in regulatory documentation and material safety data sheets (MSDS).

Environmental and sustainability considerations are also shaping the discourse around compounds like CAS 2171752-39-7. Green chemistry initiatives have spurred interest in "eco-friendly synthesis of fluorinated heterocycles" and "reducing waste in Boc deprotection," prompting researchers to explore catalytic methods or solvent-free reactions. The tert-butoxycarbonyl group in this context is both a boon and a challenge, as its removal often requires acidic conditions, necessitating innovative approaches to minimize environmental impact.

Looking ahead, 2-(tert-butoxy)carbonyl-5-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is poised to remain a compound of interest in both academic and industrial circles. Its structural complexity and functional group diversity align with the demand for "multifunctional intermediates in drug discovery" and "tailored fluorinated architectures." As synthetic methodologies advance and therapeutic targets evolve, this compound will likely continue to play a pivotal role in the development of next-generation pharmaceuticals and specialty chemicals.